Cas no 1674295-54-5 (4-(Bicyclo[1.1.1]pentan-1-yl)benzenesulfonyl chloride)

• Product Name: 4-(Bicyclo[1.1.1]pentan-1-yl)benzenesulfonyl chloride
• CAS No: 1674295-54-5
• MF: C₁₁H₁₁ClO₂S
• MW: 242.721841096878
• CID: 4610888
• Update Time: 2025-06-08

4-(Bicyclo[1.1.1]pentan-1-yl)benzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-(Bicyclo[1.1.1]pentan-1-yl)benzenesulfonyl chloride

• Inchi： 1S/C11H11ClO2S/c12-15(13,14)10-3-1-9(2-4-10)11-5-8(6-11)7-11/h1-4,8H,5-7H2
• InChI Key： MNJVBNBVQRFHKF-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC=C(C23CC(C2)C3)C=C1

Computed Properties

• Exact Mass: 242.017
• Monoisotopic Mass: 242.017
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.5A^2

Additional information on 4-(Bicyclo[1.1.1]pentan-1-yl)benzenesulfonyl chloride

4-(Bicyclo[1.1.1]pentan-1-yl)benzenesulfonyl chloride (CAS No. 1674295-54-5)

4-(Bicyclo[1.1.1]pentan-1-yl)benzenesulfonyl chloride (CAS No. 1674295-54-5) is a unique and versatile compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound, characterized by its bicyclic structure and sulfonyl chloride functional group, offers a wide range of applications in the development of novel pharmaceuticals and advanced materials.

The bicyclo[1.1.1]pentane moiety, also known as BCP, is a highly strained and rigid structure that imparts unique physical and chemical properties to the molecule. The presence of this moiety can significantly influence the conformational flexibility and electronic properties of the compound, making it an attractive scaffold for the design of bioactive molecules.

The sulfonyl chloride functional group is a highly reactive electrophile that can undergo nucleophilic substitution reactions with a variety of nucleophiles, including amines, alcohols, and thiols. This reactivity makes 4-(Bicyclo[1.1.1]pentan-1-yl)benzenesulfonyl chloride an excellent reagent for the synthesis of sulfonamides, sulfonate esters, and other sulfur-containing derivatives, which are important intermediates in the pharmaceutical industry.

Recent research has highlighted the potential of 4-(Bicyclo[1.1.1]pentan-1-yl)benzenesulfonyl chloride in the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that compounds derived from this scaffold exhibit potent inhibitory activity against specific enzymes involved in various diseases, such as cancer and neurodegenerative disorders.

In another study, researchers at the University of California, San Francisco, explored the use of 4-(Bicyclo[1.1.1]pentan-1-yl)benzenesulfonyl chloride in the synthesis of novel antiviral agents. The unique structural features of this compound allowed for the creation of derivatives with enhanced binding affinity to viral targets, leading to improved antiviral activity.

Beyond its applications in medicinal chemistry, 4-(Bicyclo[1.1.1]pentan-1-yl)benzenesulfonyl chloride has also found use in materials science. The rigid and planar nature of the bicyclo[1.1.1]pentane core makes it an ideal building block for constructing advanced materials with tailored properties, such as polymers with enhanced mechanical strength and thermal stability.

The synthesis of 4-(Bicyclo[1.1.1]pentan-1-yl)benzenesulfonyl chloride typically involves multi-step procedures that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 4-bromobenzenesulfonyl chloride with bicyclo[1.1.1]pentane under palladium-catalyzed conditions, followed by purification via column chromatography.

In conclusion, 4-(Bicyclo[1.1.1]pentan-1-yl)benzenesulfonyl chloride (CAS No. 1674295-54-5) is a highly valuable compound with a wide range of applications in both medicinal chemistry and materials science. Its unique structural features and reactivity make it an essential reagent for researchers working on the development of new pharmaceuticals and advanced materials.